Cas no 92847-39-7 ( )

• Product Name: &nbsp
• CAS No: 92847-39-7
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 867827
• PubChem ID: 21409037
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3,4-dimethoxyphenyl)-1,3-thiazole
• 2-CHLORO-4-(3,4-DIMETHOXYPHENYL)THIAZOLE
• DTXSID70613287
• 92847-39-7
• AKOS002657940
•  

• Inchi： 1S/C11H10ClNO2S/c1-14-9-4-3-7(5-10(9)15-2)8-6-16-11(12)13-8/h3-6H,1-2H3
• InChI Key： IUNIWEVFBFMCPW-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C1=CC=C(C(=C1)OC)OC

Computed Properties

• Exact Mass: 255.012
• Monoisotopic Mass: 255.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2
• XLogP3: 3.5